2-[4-(2-chloro-4-fluorobenzyl)-1-piperazinyl]-N-cyclopentylacetamide

• IUPAC Name: 2-[4-[(2-chloro-4-fluorophenyl)methyl]piperazin-1-yl]-N-cyclopentylacetamide
• InChI: InChI=1S/C18H25ClFN3O/c19-17-11-15(20)6-5-14(17)12-22-7-9-23(10-8-22)13-18(24)21-16-3-1-2-4-16/h5-6,11,16H,1-4,7-10,12-13H2,(H,21,24)
• InChI Key: LGDYNWYSYAJXHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CN2CCN(CC2)CC3=C(C=C(C=C3)F)Cl
• Molecular Formula: C18H25ClFN3O
• Molecular Weight: 353.9 g/mol

Description

2-[4-(2-chloro-4-fluorobenzyl)-1-piperazinyl]-N-cyclopentylacetamide, also known as PF-04995274, is a novel and potent small molecule inhibitor of the TRPV1 ion channel. This compound has shown promising results in preclinical studies for the treatment of chronic pain and inflammatory disorders.

Mechanism of Action

2-[4-(2-chloro-4-fluorobenzyl)-1-piperazinyl]-N-cyclopentylacetamide is a selective and potent inhibitor of the TRPV1 ion channel, which is involved in the transmission of pain signals. By blocking the TRPV1 channel, 2-[4-(2-chloro-4-fluorobenzyl)-1-piperazinyl]-N-cyclopentylacetamide reduces the influx of calcium ions into the nociceptors, leading to reduced firing of action potentials and decreased pain transmission. 2-[4-(2-chloro-4-fluorobenzyl)-1-piperazinyl]-N-cyclopentylacetamide has also been shown to reduce the release of pro-inflammatory cytokines, such as TNF-alpha and IL-1beta, from immune cells, further contributing to its anti-inflammatory effects.
Biochemical and Physiological Effects:
2-[4-(2-chloro-4-fluorobenzyl)-1-piperazinyl]-N-cyclopentylacetamide has been shown to have a good pharmacokinetic profile, with high oral bioavailability and a long half-life. In preclinical studies, 2-[4-(2-chloro-4-fluorobenzyl)-1-piperazinyl]-N-cyclopentylacetamide has been well-tolerated, with no significant adverse effects observed at therapeutic doses. 2-[4-(2-chloro-4-fluorobenzyl)-1-piperazinyl]-N-cyclopentylacetamide has also been shown to have good brain penetration, suggesting its potential for the treatment of central pain syndromes.

Advantages and Limitations for Lab Experiments

The main advantage of 2-[4-(2-chloro-4-fluorobenzyl)-1-piperazinyl]-N-cyclopentylacetamide is its high selectivity and potency for the TRPV1 channel, which makes it a valuable tool for studying the role of this channel in pain and inflammation. However, one limitation of 2-[4-(2-chloro-4-fluorobenzyl)-1-piperazinyl]-N-cyclopentylacetamide is its relatively low solubility in aqueous solutions, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several future directions for the research and development of 2-[4-(2-chloro-4-fluorobenzyl)-1-piperazinyl]-N-cyclopentylacetamide. One potential application is for the treatment of central pain syndromes, such as fibromyalgia and neuropathic pain. Another direction is to explore the potential of 2-[4-(2-chloro-4-fluorobenzyl)-1-piperazinyl]-N-cyclopentylacetamide for the treatment of other inflammatory disorders, such as psoriasis and inflammatory bowel disease. Additionally, further studies are needed to elucidate the precise mechanism of action of 2-[4-(2-chloro-4-fluorobenzyl)-1-piperazinyl]-N-cyclopentylacetamide and to optimize its pharmacokinetic properties for clinical use.

Synthesis Methods

The synthesis of 2-[4-(2-chloro-4-fluorobenzyl)-1-piperazinyl]-N-cyclopentylacetamide involves a multi-step process, starting with the reaction of 2-chloro-4-fluorobenzylamine with 1-cyclopentyl-3-oxo-1,3-dihydro-2H-isoindole-2-acetic acid, followed by the addition of piperazine. The final product is obtained after purification by column chromatography. The overall yield of the synthesis is around 20%.

Scientific Research Applications

2-[4-(2-chloro-4-fluorobenzyl)-1-piperazinyl]-N-cyclopentylacetamide has been extensively studied in preclinical models of chronic pain and inflammatory disorders, such as osteoarthritis, rheumatoid arthritis, and neuropathic pain. In these studies, 2-[4-(2-chloro-4-fluorobenzyl)-1-piperazinyl]-N-cyclopentylacetamide has been shown to reduce pain behaviors and inflammation, without causing significant side effects. 2-[4-(2-chloro-4-fluorobenzyl)-1-piperazinyl]-N-cyclopentylacetamide has also been tested in models of acute pain, such as thermal and mechanical nociception, and has demonstrated efficacy in reducing pain.